Cas no 2416218-65-8 (rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine, cis)

Technical Introduction: rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is a stereochemically defined pyrazolopyrimidine derivative with a cis configuration at the 5- and 7-positions. This compound exhibits structural rigidity due to its fused heterocyclic core, making it a valuable intermediate in medicinal chemistry and asymmetric synthesis. The cis-dimethyl substitution enhances its potential as a chiral building block for designing biologically active molecules, particularly in kinase inhibitors or GPCR-targeted therapeutics. Its well-defined stereochemistry ensures reproducibility in research applications, while the pyrazolopyrimidine scaffold offers versatility for further functionalization. The compound is typically characterized by high purity and stability, suitable for use in exploratory synthetic and pharmacological studies.

rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine, cis structure

2416218-65-8 structure

Product Name:rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine, cis

CAS No:2416218-65-8

MF:C₈H₁₃N₃

MW:151.208921194077

MDL:MFCD32668771

CID:5683473

PubChem ID:135874883

Update Time:2025-10-19

rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine, cis Chemical and Physical Properties

Names and Identifiers

- EN300-26573134
- 2416218-65-8
- rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
- (5R,7S)-5,7-Dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
- rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine, cis
- MDL： MFCD32668771
- Inchi： 1S/C8H13N3/c1-6-5-7(2)11-8(10-6)3-4-9-11/h3-4,6-7,10H,5H2,1-2H3/t6-,7+/m1/s1
- InChI Key： KPJSZWPCRKZTMC-RQJHMYQMSA-N
- SMILES： N12C(=CC=N1)N[C@H](C)C[C@@H]2C

Computed Properties

Exact Mass: 151.110947427g/mol
Monoisotopic Mass: 151.110947427g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 29.8Å²

rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine, cis Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26573134-1g	rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine, cis	2416218-65-8	95%	1g	$728.0	2023-09-14
Enamine	EN300-26573134-5g	rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine, cis	2416218-65-8	95%	5g	$2110.0	2023-09-14
Enamine	EN300-26573134-10g	rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine, cis	2416218-65-8	95%	10g	$3131.0	2023-09-14
Enamine	EN300-26573134-0.05g	rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine, cis	2416218-65-8	95%	0.05g	$168.0	2023-09-14
Enamine	EN300-26573134-0.1g	rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine, cis	2416218-65-8	95%	0.1g	$252.0	2023-09-14
Enamine	EN300-26573134-0.25g	rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine, cis	2416218-65-8	95%	0.25g	$361.0	2023-09-14
Enamine	EN300-26573134-0.5g	rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine, cis	2416218-65-8	95%	0.5g	$569.0	2023-09-14
Enamine	EN300-26573134-1.0g	rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine, cis	2416218-65-8	95%	1g	$728.0	2023-05-31
Enamine	EN300-26573134-2.5g	rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine, cis	2416218-65-8	95%	2.5g	$1428.0	2023-09-14
Enamine	EN300-26573134-5.0g	rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine, cis	2416218-65-8	95%	5g	$2110.0	2023-05-31